Fe3O4@nano-cellulose/TiCl: a bio-based and magnetically recoverable nano-catalyst for the synthesis of pyrimido[2,1-b]benzothiazole derivatives†
RSC Advances Pub Date: 2016-10-11 DOI: 10.1039/C6RA13566H
Abstract
Magnetic core–shell nanoparticles, Fe3O4@nano-cellulose, are prepared through in situ co-precipitation of Fe3+ and Fe2+ ions via NH4OH in an aqueous solution of nano-cellulose. Treatment of Fe3O4@nano-cellulose with titanium tetrachloride leads to the formation of Fe3O4@nano-cellulose/TiCl as a novel recyclable catalyst. Subsequently, the structure, morphology, and magnetic properties of the prepared nano-catalyst were studied with some different techniques such as Fourier transform infrared (FT-IR) spectroscopy, field emission scanning electron microscopy (FESEM), X-ray diffraction (XRD), X-ray fluorescence (XRF), vibrating sample magnetometry (VSM) and thermo-gravimetric analysis (TGA). The catalyst was found to be active for the synthesis of 4H-pyrimido[2,1-b]benzothiazoles via one-pot three-component reaction of aldehydes, ethyl acetoacetate and 2-aminobenzothiazole under solvent-free condition at 70 °C. This procedure offers the advantages of mild reaction conditions, easy work-up, excellent yields, short reaction time and simple magnetic separation of the catalyst and its recyclability up to seven cycles without any considerable loss of efficiency.
![Graphical abstract: Fe3O4@nano-cellulose/TiCl: a bio-based and magnetically recoverable nano-catalyst for the synthesis of pyrimido[2,1-b]benzothiazole derivatives](http://scimg.chem960.com/usr/1/C6RA13566H.jpg)
![Fe3O4@nano-cellulose/TiCl: a bio-based and magnetically recoverable nano-catalyst for the synthesis of pyrimido[2,1-b]benzothiazole derivatives†](https://scimg.chem960.com/usr/1/C6RA13566H.jpg)
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